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Compound of Interest

Compound Name: Tert-butyl 2-iodobenzoate

Cat. No.: B169172 Get Quote

An In-depth Technical Guide to the Physical Properties of Tert-butyl 2-iodobenzoate

For: Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

Tert-butyl 2-iodobenzoate. The information is presented to support its application in research

and development, particularly in the fields of organic synthesis and medicinal chemistry. All

quantitative data has been summarized for clarity, and generalized experimental protocols for

determining key physical properties are detailed.

Core Physical and Chemical Properties
Tert-butyl 2-iodobenzoate is an organic compound that serves as a valuable intermediate in

various chemical syntheses.[1] Its physical characteristics are crucial for its handling, storage,

and reaction setup.

Table 1: Physical and Chemical Properties of Tert-butyl 2-iodobenzoate
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Property Value Source(s)

Molecular Formula C₁₁H₁₃IO₂ [2][3][4][5][6]

Molecular Weight 304.12 g/mol [2][4]

Appearance Colorless to light yellow liquid [1][2]

Boiling Point 142 °C @ 1 Torr [2]

297-300 °C (Predicted) [1]

Density 1.61 g/cm³ [1]

1.528 ± 0.06 g/cm³ (Predicted) [2]

Solubility

Insoluble in water. Soluble in

organic solvents such as

chloroform, ethanol, and

benzene.

[1]

Storage Conditions 2-8°C, protect from light. [2][7]

Experimental Protocols for Property Determination
The following sections outline generalized, standard laboratory procedures for determining the

key physical properties of a liquid organic compound like Tert-butyl 2-iodobenzoate.

Boiling Point Determination (Capillary Method)
This method is a common microscale technique for determining the boiling point of a liquid.

Methodology:

Preparation: A small amount of the liquid sample (a few milliliters) is placed into a small test

tube or fusion tube.

Capillary Insertion: A capillary tube, sealed at one end, is placed into the fusion tube with the

open end submerged in the liquid.
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Heating: The fusion tube assembly is attached to a thermometer and heated in a Thiele tube

or an aluminum heating block. The heating should be gradual and uniform.

Observation: As the temperature rises, a stream of bubbles will emerge from the capillary

tube. The temperature is noted when a rapid and continuous stream of bubbles is observed.

This temperature is recorded as the boiling point.

Density Determination
The density of a liquid can be determined by measuring its mass and volume.

Methodology:

Mass Measurement: An empty, dry volumetric flask of a known volume (e.g., 10 mL) is

weighed accurately on an analytical balance.

Volume Measurement: The liquid is carefully added to the volumetric flask up to the

calibration mark.

Final Mass Measurement: The flask containing the liquid is weighed again.

Calculation: The mass of the liquid is determined by subtracting the mass of the empty flask

from the mass of the filled flask. The density is then calculated by dividing the mass of the

liquid by its volume.

Solubility Determination
A qualitative assessment of solubility in various solvents provides insight into the polarity of the

compound.

Methodology:

Sample Preparation: A small, measured amount of the compound (e.g., 25 mg or 0.05 mL) is

placed in a test tube.

Solvent Addition: A small volume of the solvent to be tested (e.g., 0.75 mL of water, ethanol,

or chloroform) is added in portions.
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Observation: After each addition, the test tube is shaken vigorously. The compound is

classified as soluble if it completely dissolves. If it does not dissolve, it is deemed insoluble in

that solvent.

Application in Organic Synthesis: A Workflow
Example
Tert-butyl 2-iodobenzoate, as an aryl iodide, is a common substrate in palladium-catalyzed

cross-coupling reactions, such as the Suzuki-Miyaura coupling. This reaction is a powerful tool

for forming carbon-carbon bonds.
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General Workflow for Suzuki-Miyaura Coupling

Reactants & Catalyst Setup

Reaction

Work-up & Purification

Final Product

Tert-butyl 2-iodobenzoate
(Aryl Halide)

Combine Reactants, Catalyst,
Base, and Solvent

Organoboron Reagent
(e.g., Phenylboronic Acid)

Palladium Catalyst
(e.g., Pd(PPh₃)₄)

Base
(e.g., Na₂CO₃)

Solvent
(e.g., Toluene/Water)

Heat Reaction Mixture
(under inert atmosphere)

Aqueous Work-up
(Phase Separation)

Dry Organic Layer

Solvent Evaporation

Purification
(e.g., Column Chromatography)

Coupled Product
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Catalytic Cycle of Suzuki-Miyaura Coupling

Pd(0)L₂

Ar-Pd(II)-I L₂

Oxidative Addition
(Ar-I)

Ar-Pd(II)-Ar' L₂

Transmetalation
(Ar'-B(OH)₂ + Base)

Reductive Elimination

Ar-Ar'

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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